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Compound of Interest

Compound Name: 4-Bromophenyl isothiocyanate

Cat. No.: B158739 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical compounds is paramount to both personal safety and the integrity of experimental

outcomes. This guide provides essential, immediate safety and logistical information for the

proper use of 4-Bromophenyl isothiocyanate, including detailed operational and disposal

plans.

Chemical Identity and Hazards:

4-Bromophenyl isothiocyanate is a solid compound with the molecular formula C₇H₄BrNS. It

is classified as a hazardous substance with the following primary concerns:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]

Skin and Eye Damage: Causes skin irritation and serious eye irritation.[1][4] Some sources

indicate it can cause severe skin burns and eye damage.[2][3][5]

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[3][5]

Target Organ Toxicity: May cause respiratory irritation.[4]

Due to these hazards, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
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The following table summarizes the required personal protective equipment for handling 4-
Bromophenyl isothiocyanate.

Body Part Recommended Protection Specifications

Eyes/Face Safety Goggles & Face Shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[6]

A face shield is also

recommended for maximum

protection.

Skin
Chemical Resistant Gloves &

Protective Clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[6][7] Consider

flame-retardant and antistatic

protective clothing.[8]

Respiratory
Respirator with appropriate

filter

A dust mask (e.g., N95) is a

minimum requirement. In case

of insufficient ventilation or

potential for aerosol formation,

a respirator with an

appropriate filter (e.g., Type

ABEK (EN14387)) should be

used.[8] Always follow a

respiratory protection program

that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2

requirements or European

Standard EN 149.[9]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Work within a certified chemical fume hood with proper ventilation.[8]
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Ensure that an eyewash station and safety shower are readily accessible.[6][10]

Gather all necessary PPE as outlined in the table above and inspect for integrity.

Have spill control materials (e.g., inert absorbent material like sand or vermiculite) readily

available.[8]

2. Handling:

Avoid contact with skin and eyes.[7]

Avoid the formation of dust and aerosols.[7]

Use only non-sparking tools.[7]

Ground and bond containers when transferring the material to prevent static discharge.[8]

Keep the container tightly closed when not in use.[6]

Do not eat, drink, or smoke in the handling area.[3]

3. Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[6]

Remove and properly store or dispose of contaminated PPE.[8]

Clean the work area thoroughly.

Disposal Plan
Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup

materials, into a suitable, labeled container for disposal.[7][8]

Disposal Regulations: Dispose of contents and container in accordance with all local,

regional, national, and international regulations.[3][5] Adhered or collected material should be

promptly disposed of.[7] Do not let the product enter drains.[11]
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Visualization of the Handling Workflow
The following diagram illustrates the logical flow for the safe handling of 4-Bromophenyl
isothiocyanate.

Workflow for Handling 4-Bromophenyl Isothiocyanate
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Caption: Safe handling workflow for 4-Bromophenyl isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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